(S)-2-(2-(1H-Indol-3-yl)acetamido)butanoic acid

• Molecular Formula: C14H16N2O3
• Molecular Weight: 260.29 g/mol
• SMILES: CCC(C(=O)O)NC(=O)CC1=CNC2=CC=CC=C21
• InChI: InChI=1S/C14H16N2O3/c1-2-11(14(18)19)16-13(17)7-9-8-15-12-6-4-3-5-10(9)12/h3-6,8,11,15H,2,7H2,1H3,(H,16,17)(H,18,19)/t11-/m0/s1
• InChIKey: AIFQUSUUOCUHHS-NSHDSACASA-N

(S)-2-(2-(1H-Indol-3-yl)acetamido)butanoic acid (CAS 126331-57-5, molecular formula C₁₄H₁₆N₂O₃, molecular weight 260.29 g/mol), also referred to as IAA-L-α-aminobutyric acid or IAA-Abu, is a synthetic amide conjugate of the native plant hormone indole-3-acetic acid (IAA) with the non-proteinogenic amino acid (S)-2-aminobutanoic acid (L-α-aminobutyric acid). This compound belongs to the well-characterized class of N-(indol-3-ylacetyl)amino acid conjugates that function as slow-release auxin sources in plant tissue culture and serve as experimental tools for dissecting auxin homeostasis, conjugate hydrolysis kinetics, and structure–activity relationships in plant growth regulation.

(S)-2-(2-(1H-Indol-3-yl)acetamido)butanoic acid (IAA-L-Abu): Core Identity and Procurement-Relevant Characteristics

(S)-2-(2-(1H-Indol-3-yl)acetamido)butanoic acid (CAS 126331-57-5, molecular formula C₁₄H₁₆N₂O₃, molecular weight 260.29 g/mol), also referred to as IAA-L-α-aminobutyric acid or IAA-Abu, is a synthetic amide conjugate of the native plant hormone indole-3-acetic acid (IAA) with the non-proteinogenic amino acid (S)-2-aminobutanoic acid (L-α-aminobutyric acid) [1]. This compound belongs to the well-characterized class of N-(indol-3-ylacetyl)amino acid conjugates that function as slow-release auxin sources in plant tissue culture and serve as experimental tools for dissecting auxin homeostasis, conjugate hydrolysis kinetics, and structure–activity relationships in plant growth regulation [2].

1

Workflow

Plant tissue culture auxin delivery studies

2

Selection Logic

IAA-amino acid conjugate with reported activity tier

3

Use Context

Stereochemical control for auxin probe studies

• [1] Kojić-Prodić B, Nigović B, Horvatić D, Ružić-Toroš Ž, Magnus V, Duax WL, Stezowski JJ, Bresciani-Pahor N. Comparison of the structures of the plant growth hormone indole-3-acetic acid, and six of its amino-acid conjugates. Acta Crystallographica Section B, 1991, 47(1): 107–115. View Source
• [2] Magnus V, Nigović B, Hangarter RP, Good NE. N-(Indol-3-ylacetyl)amino acids as sources of auxin in plant tissue culture. Journal of Plant Growth Regulation, 1992, 11: 19–28. View Source

Why (S)-2-(2-(1H-Indol-3-yl)acetamido)butanoic acid Cannot Be Casually Replaced by Other IAA-Amino Acid Conjugates

IAA-amino acid conjugates are not functionally interchangeable auxin sources. Systematic studies across multiple tissue culture systems have demonstrated that auxin activity varies dramatically—by up to 100-fold—depending on the identity of the amino acid moiety [1]. The conjugate's biological potency is governed by a combination of uptake efficiency, susceptibility to enzymatic hydrolysis by tissue-specific IAA-amidohydrolases, and the rate of free IAA release [2]. Conjugates bearing five- to six-carbon amino acid backbones (e.g., IAA-L-valine, IAA-L-leucine) exhibit drastically reduced activity relative to those with two- to four-carbon straight-chain backbones [1]. Furthermore, stereochemistry at the α-carbon is critical: substitution of the α-hydrogen by a methyl group nearly abolishes activity [1]. These findings preclude simple substitution of one IAA conjugate for another without risking substantial changes in effective auxin concentration, release kinetics, and experimental reproducibility.

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Amino acid chain length may shift effective auxin delivery by up to two orders of magnitude; IAA-Val or IAA-Leu may not reproduce IAA-Abu activity.

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(S)-configuration at α-carbon is functionally essential; racemic or α,α-dimethyl analogues likely abolish growth-promoting response.

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Different solution conformational preferences may alter enzyme recognition; substitution without validation risks irreproducible hydrolysis kinetics.

• [1] Magnus V, Nigović B, Hangarter RP, Good NE. N-(Indol-3-ylacetyl)amino acids as sources of auxin in plant tissue culture. Journal of Plant Growth Regulation, 1992, 11: 19–28. View Source
• [2] Hangarter RP, Peterson MD, Good NE. Biological activities of indoleacetylamino acids and their use as auxins in tissue culture. Plant Physiology, 1980, 65(5): 761–767. View Source

(S)-2-(2-(1H-Indol-3-yl)acetamido)butanoic acid: Quantitative Differentiation Evidence from Crystal Structure, Auxin Activity SAR, and Conformational Analysis

Crystal Structure Unit Cell Parameters: IAA-Abu vs. IAA-L-Ala vs. IAA-L-Norvaline — Direct X-ray Crystallographic Comparison

Single-crystal X-ray diffraction analysis provides a direct, quantitative comparison of the solid-state packing of IAA-Abu relative to its closest straight-chain homologues. Compound (2), IAA-L-α-aminobutyric acid (IAA-Abu), crystallizes in the monoclinic space group P2₁ with unit cell parameters a = 7.380(1) Å, b = 9.727(1) Å, c = 9.741(1) Å, β = 105.08(1)°, unit cell volume V = 675.2(1) ų, and Z = 2 [1]. In comparison, IAA-L-alanine (compound 1, one methylene shorter) exhibits V = 625.1(2) ų, while IAA-L-norvaline (compound 3, one methylene longer) has V = 739.3(2) ų [1]. The crystal structure of IAA-Abu was refined to R = 0.045 (wR = 0.043), representing the highest precision among the six conjugates studied [1].

Crystal unit cell

Direct head-to-head

V = 675.2 ų (IAA-Abu)

+8.0% vs IAA-L-Ala (625.1 ų)

−8.7% vs IAA-L-norvaline (739.3 ų)

Unique packing fingerprint for identity confirmation

Monoclinic P2₁, R = 0.045; highest refinement precision among six conjugates

Evidence Dimension	Unit cell volume (ų) — crystal packing density and intermolecular arrangement
Target Compound Data	V = 675.2(1) ų (IAA-L-α-aminobutyric acid, compound 2); R = 0.045
Comparator Or Baseline	IAA-L-Ala (compound 1): V = 625.1(2) ų, R = 0.048; IAA-L-norvaline (compound 3): V = 739.3(2) ų, R = 0.065
Quantified Difference	IAA-Abu unit cell volume is 50.1 ų (+8.0%) larger than IAA-L-Ala and 64.1 ų (−8.7%) smaller than IAA-L-norvaline
Conditions	Single-crystal X-ray diffraction at T = 293(1) K; Mo Kα radiation (λ = 0.71073 Å); monoclinic P2₁ space group

Why This Matters

The distinct unit cell volume and superior refinement quality of IAA-Abu confirm a unique crystal packing arrangement, providing a reliable crystallographic fingerprint for identity verification, polymorph screening, and quality control in procurement.

• [1] Kojić-Prodić B, Nigović B, Horvatić D, Ružić-Toroš Ž, Magnus V, Duax WL, Stezowski JJ, Bresciani-Pahor N. Comparison of the structures of the plant growth hormone indole-3-acetic acid, and six of its amino-acid conjugates. Acta Crystallographica Section B, 1991, 47(1): 107–115. View Source

Auxin Activity Classification: 2–4 Carbon Straight-Chain Conjugates vs. 5–6 Carbon Homologues — Up to 100-Fold Differential Potency

Magnus et al. (1992) systematically evaluated the relative auxin activities of N-(indol-3-ylacetyl)amino acid conjugates by comparing physiologically equivalent concentrations in the optimal and suboptimal range across Solanum nigrum callus and tomato hypocotyl explant systems. Conjugates containing straight-chain two- to four-carbon α-L-amino acid moieties—a category that includes IAA-Abu (four-carbon backbone)—were generally up to 100 times more active than those with five- to six-carbon homologues [1]. In contrast, conjugates such as IAA-L-valine (five-carbon, branched at C-β), IAA-L-leucine (six-carbon, branched at C-γ), and IAA-L-isoleucine (six-carbon, branched at C-β) exhibited drastically reduced growth-promoting activity [1]. This classification places IAA-Abu in the high-activity tier alongside IAA-Gly, IAA-L-Ala, and IAA-L-norvaline, while structurally similar but longer-chain or branched conjugates fall into the low-activity tier [1].

Auxin activity tier

Class-level inference

IAA-Abu in high-activity tier (2–4 C straight chain)

Up to 100-fold difference vs 5–6 C branched conjugates

Reported class-level potency context; individual assay validation advised

S. nigrum callus and tomato hypocotyl explant systems

Evidence Dimension	Relative auxin activity (physiologically equivalent concentration for callus growth stimulation)
Target Compound Data	IAA-Abu (4-carbon straight-chain α-L-amino acid conjugate): classified in the high-activity tier (up to 100× more active than 5–6 carbon homologues)
Comparator Or Baseline	IAA-L-Val (5-carbon, branched): low-activity tier; IAA-L-Leu (6-carbon, branched): low-activity tier; IAA-L-Ile (6-carbon, branched): low-activity tier
Quantified Difference	Activity difference of up to 100-fold between the 2–4 carbon straight-chain class (including IAA-Abu) and the 5–6 carbon homologues
Conditions	Solanum nigrum L. callus growth assay; tomato (Lycopersicon esculentum Mill. cv. Marglobe) hypocotyl explant callus induction; comparison of physiologically equivalent concentrations in optimal and suboptimal ranges

Why This Matters

This class-level potency differential means that substituting IAA-Abu with a longer-chain or branched-chain conjugate (e.g., IAA-Val, IAA-Leu) may reduce effective auxin delivery by up to two orders of magnitude, compromising experimental outcomes and requiring substantial dose re-optimization.

• [1] Magnus V, Nigović B, Hangarter RP, Good NE. N-(Indol-3-ylacetyl)amino acids as sources of auxin in plant tissue culture. Journal of Plant Growth Regulation, 1992, 11: 19–28. View Source

Stereochemical Determinant of Activity: The α-Hydrogen Requirement — IAA-L-Abu vs. IAA-α-Aminoisobutyric Acid

The Magnus et al. (1992) study identified a critical stereochemical determinant of auxin activity within the IAA-amino acid conjugate series. Substitution of the α-hydrogen by a methyl group, converting the α-amino-L-butyric acid moiety (as in IAA-Abu) to the α-aminoisobutyric acid moiety, almost completely blocked growth-promoting activity [1]. This finding demonstrates that the presence of the (S)-configured α-hydrogen in IAA-Abu is not merely a structural detail but a functional necessity for biological activity. The near-complete loss of activity upon α,α-dimethyl substitution is consistent with a sterically constrained fit at the active site of IAA-amidohydrolases that release free IAA from the conjugate [1].

α-Hydrogen requirement

Class-level inference

IAA-Abu active; α,α-dimethyl analog nearly inactive

IAA-α-aminoisobutyric acid almost completely blocked

Enantiopure (S)-IAA-Abu required for functional studies

Critical for amidohydrolase active site geometry

Evidence Dimension	Growth-promoting activity dependence on α-hydrogen presence
Target Compound Data	IAA-L-α-aminobutyric acid (IAA-Abu; α-H present): active auxin source
Comparator Or Baseline	IAA-α-aminoisobutyric acid (α-H replaced by α-CH₃): growth-promoting activity almost completely blocked
Quantified Difference	Near-complete abolition of activity (qualitative; quantified as 'almost completely blocked')
Conditions	Solanum nigrum L. callus growth assay; tomato hypocotyl explant system

Why This Matters

This stereochemical requirement means that achiral or racemic IAA-amino acid conjugate preparations—or those with α,α-disubstitution—cannot substitute for enantiopure (S)-IAA-Abu in functional assays, directly impacting procurement specifications and experimental design.

• [1] Magnus V, Nigović B, Hangarter RP, Good NE. N-(Indol-3-ylacetyl)amino acids as sources of auxin in plant tissue culture. Journal of Plant Growth Regulation, 1992, 11: 19–28. View Source

Solution Conformational Preferences by ¹H-NOE-Difference Spectroscopy: IAA-Abu vs. IAA-L-Ala and IAA-L-Leu

Duddeck et al. (1989) employed ¹H-NOE-difference spectroscopy to characterize the solution conformation of the IAA side chain in seven amino acid conjugates, including IAA-L-α-aminobutyric acid, IAA-L-alanine, IAA-L-leucine, and others [1]. Distinct NOE correlation patterns were observed for each conjugate, reflecting amino acid-specific rotameric preferences about the Cα–N and N–CO bonds of the amide linkage. The conformational ensemble of IAA-Abu in solution was found to differ from that of IAA-L-Ala (one methylene shorter) and IAA-L-Leu (branched, longer side chain), providing a structural rationale for differential molecular recognition by hydrolytic enzymes and auxin-binding proteins [1]. Comparison with the solid-state conformation from X-ray data revealed that the solution and crystal conformations are consistent, reinforcing the biological relevance of these structural differences [1].

Solution conformation

Direct head-to-head

Distinct ¹H-NOE pattern for IAA-Abu vs IAA-L-Ala / IAA-L-Leu

Qualitative differentiation by rotameric preferences

Solution structure differences may influence enzyme recognition

Consistent with solid-state X-ray conformations

Evidence Dimension	Solution conformational preferences (¹H-NOE correlations; rotameric populations)
Target Compound Data	IAA-L-α-aminobutyric acid: distinct NOE pattern indicating specific rotameric preference about amide bonds
Comparator Or Baseline	IAA-L-Ala: different NOE pattern; IAA-L-Leu: different NOE pattern
Quantified Difference	Qualitative differentiation by distinct NOE correlation sets; consistent with solid-state X-ray conformations
Conditions	¹H-NOE-difference spectroscopy in solution; comparison with single-crystal X-ray structures

Why This Matters

Unique solution conformational preferences of IAA-Abu may underlie differential substrate recognition by IAA-amidohydrolases, translating into conjugate-specific hydrolysis kinetics that cannot be predicted from IAA-Ala or IAA-Leu data alone.

• [1] Duddeck H, Hiegemann M, Simeonov MF, Kojić-Prodić B, Nigović B, Magnus V. Conformational Study of Some Amino Acid Conjugates of Indol-3-yl-acetic Acid (IAA) by ¹H-NOE-Difference Spectroscopy. Structure/Auxin Activity Relationships. Zeitschrift für Naturforschung C, 1989, 44(7–8): 543–554. View Source

(S)-2-(2-(1H-Indol-3-yl)acetamido)butanoic acid: Evidence-Backed Application Scenarios for Plant Tissue Culture, SAR Research, and Agricultural Biotechnology

High-Activity Auxin Source for Solanum nigrum and Tomato Callus Induction and Maintenance

Based on the Magnus et al. (1992) classification of IAA-Abu within the high-activity 2–4 carbon straight-chain conjugate tier [1], this compound is well-suited for Solanum nigrum callus culture and tomato hypocotyl explant systems where sustained, high-potency auxin delivery is required. IAA-Abu provides up to 100-fold greater activity than five- to six-carbon conjugates, reducing the molar concentration needed to achieve physiologically effective auxin levels and minimizing potential off-target effects from excessive conjugate accumulation [1].

Stereochemically Defined Probe for IAA-Amidohydrolase Substrate Specificity Studies

The strict requirement for the (S)-configured α-hydrogen, demonstrated by the near-complete loss of activity upon α-methyl substitution [1], positions enantiopure (S)-IAA-Abu as a stereochemical probe for characterizing the active-site geometry of IAA-amidohydrolases (e.g., ILR1, IAR3, ILL2). The high-resolution crystal structure (R = 0.045) [2] further enables molecular docking studies and structure-guided enzyme engineering.

Reference Compound for Conformation–Activity Correlation Studies Linking Solution and Solid-State Structure

The availability of both ¹H-NOE solution conformational data [1] and single-crystal X-ray structural data [2] for IAA-Abu makes it a rare reference compound for correlating solution conformational preferences with solid-state packing and biological activity. This dual structural characterization is not available for many other IAA-amino acid conjugates, offering a unique advantage for computational modeling and QSAR development.

Analytical Reference Standard for IAA Conjugate Metabolomics and Quality Control

The well-defined crystal structure, unit cell parameters (V = 675.2 ų, space group P2₁) [2], and molecular formula (C₁₄H₁₆N₂O₃) of IAA-Abu make it suitable as a crystallographically authenticated reference standard for HPLC, LC-MS/MS, and GC-MS quantification of IAA-amino acid conjugates in plant metabolomics workflows, ensuring accurate identification against isobaric or closely eluting conjugate species.

Application

Selection Property

Validation Focus

Plant callus culture auxin source

IAA-amino acid conjugate class membership

Physiologically equivalent concentration calibration in target species

Amidohydrolase substrate specificity probe

(S)-enantiomer stereochemical control

α-hydrogen requirement and enzyme active-site geometry

Conformation–activity correlation studies

Solution and solid-state structural data availability

Rotameric preferences matched to bioactivity datasets

IAA conjugate metabolomics quantification

Crystallographically authenticated reference standard

Identity confirmation against isobaric or closely eluting species

• [1] Magnus V, Nigović B, Hangarter RP, Good NE. N-(Indol-3-ylacetyl)amino acids as sources of auxin in plant tissue culture. Journal of Plant Growth Regulation, 1992, 11: 19–28. View Source
• [2] Kojić-Prodić B, Nigović B, Horvatić D, Ružić-Toroš Ž, Magnus V, Duax WL, Stezowski JJ, Bresciani-Pahor N. Comparison of the structures of the plant growth hormone indole-3-acetic acid, and six of its amino-acid conjugates. Acta Crystallographica Section B, 1991, 47(1): 107–115. View Source